4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide

• IUPAC Name: 4-(azepan-1-ylmethyl)-N-(2,3-dimethylphenyl)benzamide
• InChI: InChI=1S/C22H28N2O/c1-17-8-7-9-21(18(17)2)23-22(25)20-12-10-19(11-13-20)16-24-14-5-3-4-6-15-24/h7-13H,3-6,14-16H2,1-2H3,(H,23,25)
• InChI Key: PXXWPGZJOVXYJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)CN3CCCCCC3)C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide, also known as AZD-4901, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of various diseases. This molecule belongs to the class of benzamide compounds and has been shown to have promising pharmacological properties.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is widely distributed in various tissues including the nervous system. 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide binds to this receptor and modulates its activity, leading to the activation of various intracellular signaling pathways. This, in turn, results in the regulation of various physiological processes such as neurotransmitter release, calcium signaling, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been demonstrated to have potent analgesic properties in various animal models of neuropathic pain. It also exhibits anxiolytic and antidepressant-like effects in preclinical studies. Additionally, it has been shown to improve cognitive function and memory in animal models of cognitive impairment.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide is its high selectivity and specificity for the sigma-1 receptor. This makes it an ideal tool for studying the role of this receptor in various disease conditions. However, one of the limitations of this molecule is its poor solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the research on 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide. One area of interest is its potential use as a therapeutic agent for the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its pharmacological effects and to identify potential drug targets for the development of novel therapeutics.

Synthesis Methods

The synthesis of 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide involves the reaction of 2,3-dimethylphenylamine with 4-(chloromethyl)benzoic acid followed by the condensation of the resulting intermediate with 1-azepanamine. The final product is obtained after purification using various chromatographic techniques.

Scientific Research Applications

4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide has been extensively studied for its potential therapeutic applications in various disease conditions such as neuropathic pain, anxiety, and depression. It has been shown to have a high affinity for the sigma-1 receptor, which is known to play a crucial role in regulating pain, mood, and cognitive functions.